Cas no 130431-19-5 (1,4-Benzodioxin-6-methanamine,2,3-dihydro-N-methyl-a-(2-phenylethyl)-, hydrochloride (1:1))

• Product Name: 1,4-Benzodioxin-6-methanamine,2,3-dihydro-N-methyl-a-(2-phenylethyl)-, hydrochloride (1:1)
• CAS No: 130431-19-5
• MF: C₁₈H₂₂ClNO₂
• MW: 319.82578420639
• CID: 216172
• PubChem ID: 3076212
• Update Time: 2025-04-19

1,4-Benzodioxin-6-methanamine,2,3-dihydro-N-methyl-a-(2-phenylethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxin-6-methanamine,2,3-dihydro-N-methyl-a-(2-phenylethyl)-, hydrochloride (1:1)
• 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-methyl-3-phenylpropan-1-amine,hydrochloride
• DTXSID20926738
• 6-(1-(Methylamino)-3-phenylpropyl)-1,4-benzodioxane hydrochloride
• N-Methyl-alpha-(2-phenylethyl)-2,3-dihydro-1,4-benzodioxin-6-methanamine hydrochloride
• 130431-19-5
• 1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-N-methyl-3-phenylpropan-1-amine--hydrogen chloride (1/1)
• 1,4-Benzodioxin-6-methanamine, 2,3-dihydro-N-methyl-alpha-(2-phenylethyl)-, hydrochloride

• Inchi： 1S/C18H21NO2.ClH/c1-19-16(9-7-14-5-3-2-4-6-14)15-8-10-17-18(13-15)21-12-11-20-17;/h2-6,8,10,13,16,19H,7,9,11-12H2,1H3;1H
• InChI Key： VLYIVGVZSNUNKU-UHFFFAOYSA-N
• SMILES： Cl.O1CCOC2C=CC(=CC1=2)C(CCC1C=CC=CC=1)NC

Computed Properties

• Exact Mass: 319.13406
• Monoisotopic Mass: 319.134
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• Boiling Point: 406.5°C at 760 mmHg
• Flash Point: 171.9°C
• PSA: 30.49